Cas no 7763-71-5 ( )

  structure
  structure
Product Name: 
CAS No:7763-71-5
MF:C9H11N
MW:133.190342187881
MDL:MFCD19217039
CID:983660
PubChem ID:265375
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • cis-1-Methyl-2-phenylaziridin; cis-1-hydroxy-2-azido-indane; (1S,2R)-2-azido-1-indanol; (2S,3R)-2-phenyl-3-methyl-1-aziridine; cis-2-azido-1-indanol; (2S,3R)-2-methyl-3-phenylaziridine; (-)-cis-(1S,2R)-2-Azidoindan-1-ol; 1H-Inden-1-ol, 2-azido-2,3-dihydro-, (1S,2R)-; CTK0E5504; (-)-(2S,3R)-cis-2-methyl-3-phenylaziridine; (-)-cis-(2S,3R)-2-methyl-3-phenylaziridin; (2R,3S)-2-methyl-3-phenylaziridine;
    • Aziridine, 2-methyl-3-phenyl-
    • AKOS006352506
    • NSC524925
    • 20993-60-6
    • NWAQGFVFBBSDAV-UHFFFAOYSA-N
    • VHJ2SLT9R3
    • Methyl-3-phenylaziridine, 2-
    • 7763-71-5
    • trans-2-Methyl-3-phenylaziridine
    • DTXSID20295335
    • UNII-VHJ2SLT9R3
    • SCHEMBL1071225
    • 3-Methyl-2-phenylaziridine
    • NSC-524925
    • NSC101290
    • 2-Methyl-3-phenylaziridine
    • 2-Methyl-3-phenylaziridine #
    • NSC-101290
    • EN300-7638626
    • DS-004244
    • 2-Methyl-3-phenyl-aziridine
    •  
    • MDL: MFCD19217039
    • Inchi: 1S/C9H11N/c1-7-9(10-7)8-5-3-2-4-6-8/h2-7,9-10H,1H3
    • InChI Key: NWAQGFVFBBSDAV-UHFFFAOYSA-N
    • SMILES: N1C(C)C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 133.08923
  • Monoisotopic Mass: 133.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.9A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 0.998
  • Boiling Point: 207.4°Cat760mmHg
  • Flash Point: 78.7°C
  • PSA: 21.94

  Pricemore >>

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